Cas no 96737-55-2 (Pregn-4-ene-3,11,20-trione,17,18,21-trihydroxy- (9CI))

• Product Name: Pregn-4-ene-3,11,20-trione,17,18,21-trihydroxy- (9CI)
• CAS No: 96737-55-2
• MF: C₂₁H₂₈O₆
• MW: 376.443427085876
• CID: 806310
• PubChem ID: 126049
• Update Time: 2025-04-19

Pregn-4-ene-3,11,20-trione,17,18,21-trihydroxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,11,20-trione,17,18,21-trihydroxy- (9CI)
• 18-hydroxycortisone
• DTXSID60914336
• SCHEMBL144474
• 317DX693HK
• 17,18,21-Trihydroxypregn-4-ene-3,11,20-trione
• Q27256020
• 96737-55-2
• Pregn-4-ene-3,11,20-trione, 17,18,21-trihydroxy-
• 17,18,21-Trihydroxy-4-pregnene-3,11,20-trione
• UNII-317DX693HK

• Inchi： 1S/C21H28O6/c1-19-6-4-13(24)8-12(19)2-3-14-15-5-7-21(27,17(26)10-22)20(15,11-23)9-16(25)18(14)19/h8,14-15,18,22-23,27H,2-7,9-11H2,1H3/t14-,15-,18+,19-,20+,21-/m0/s1
• InChI Key： FPYGQPQXGSIDSF-RBWSHPMZSA-N
• SMILES： O[C@]1(C(CO)=O)CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3C(C[C@@]21CO)=O)=O

Computed Properties

• Exact Mass: 376.188589
• Monoisotopic Mass: 376.188589
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 112

Experimental Properties

• Density: 1.35
• Boiling Point: 618°Cat760mmHg
• Flash Point: 341.6°C
• Refractive Index: 1.605